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Compound of Interest

Compound Name: 2-Methoxyphenyl acetate

Cat. No.: B1672421

An In-depth Review of the Discovery, Synthesis, Properties, and Biological Significance of 2-
Methoxyphenyl Acetate

Abstract

Guaiacol acetate, systematically known as 2-methoxyphenyl acetate, is an aromatic ester
derived from guaiacol. While the discovery of its precursor, guaiacol, dates back to the early
19th century, the specific history of guaiacol acetate is less documented. It is primarily
synthesized through the acetylation of guaiacol and is recognized for its applications as a
flavoring agent and its potential, though less explored, biological activities. This technical guide
provides a comprehensive overview of the discovery and history of guaiacol and its acetate
derivative, detailed experimental protocols for the synthesis of guaiacol acetate, a summary of
its physicochemical properties, and an exploration of its known and potential biological roles.

Discovery and History

The history of guaiacol acetate is intrinsically linked to its precursor, guaiacol. Guaiacol was
first isolated in 1826 by Otto Unverdorben from the distillation products of guaiacum resin.[1]
Later, in 1843, A. Sobrero also isolated it from the tree resin guaiac.[2] The synthesis of
guaiacol was a significant advancement, with various methods developed over time, including
the methylation of catechol and the hydrolysis of o-anisidine.[1][3] Guaiacol itself found use as
an expectorant, antiseptic, and a precursor for various flavorants, most notably vanillin.[3]
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The precise first synthesis of guaiacol acetate is not well-documented in readily available
historical records. However, the acetylation of phenols was a common chemical transformation
in the late 19th and early 20th centuries. It is plausible that guaiacol acetate was first
synthesized during this period as part of the broader exploration of guaiacol's derivatives and
their potential applications. The process of acetylating guaiacol is a straightforward
esterification reaction.

Physicochemical Properties

Guaiacol acetate is a white crystalline solid or a colorless to pale yellow oily liquid with a
characteristic sweet, woody, and slightly smoky odor.[4] A summary of its key quantitative
properties is presented in Table 1.

Table 1: Physicochemical Properties of Guaiacol Acetate

Property Value Reference(s)
Molecular Formula CoH1003 [4]
Molecular Weight 166.17 g/mol [4]
Melting Point 31.5°C [5]
Boiling Point 122-124 °C at 18 mmHg [5]
Density 1.129 g/mL at 25 °C [5]

N Insoluble to slightly soluble in
Solubility i [5]
water. Soluble in alcohol.

Refractive Index 1.514 at 20 °C [6]

LogP 1.38 [5]

Experimental Protocols

The primary method for the synthesis of guaiacol acetate is the esterification of guaiacol with
an acetylating agent, most commonly acetic anhydride.
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Synthesis of Guaiacol Acetate via Acetylation of
Guaiacol

This protocol describes a standard laboratory procedure for the synthesis of guaiacol acetate.
Materials:

e Guaiacol (2-methoxyphenol)

e Acetic anhydride

e Pyridine (catalyst)

e Dichloromethane (solvent)

o Hydrochloric acid (HCI), dilute solution

» Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (drying agent)

o Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)
e Stirring apparatus

e Heating mantle or water bath

Procedure:

e Dissolve guaiacol in dichloromethane in a round-bottom flask.

e Add a molar equivalent of acetic anhydride to the solution.

e Add a catalytic amount of pyridine to the reaction mixture.

 Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

¢ Once the reaction is complete, transfer the mixture to a separatory funnel.
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Wash the organic layer sequentially with dilute hydrochloric acid, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Evaporate the solvent under reduced pressure to obtain crude guaiacol acetate.

The crude product can be purified by vacuum distillation or column chromatography.

Logical Workflow for Guaiacol Acetate Synthesis:

Guaiacol + Acetic Anhydride eorioue] Purification:
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Click to download full resolution via product page

A general workflow for the synthesis of Guaiacol Acetate.

Biological Activity and Signaling Pathways

The biological activity of guaiacol acetate has not been as extensively studied as that of its
parent compound, guaiacol. Guaiacol is known for its antioxidant, antimicrobial, and
expectorant properties.[6] It is believed to exert its antioxidant effects by donating a hydrogen
atom from its hydroxyl group to neutralize free radicals.[6] Its antimicrobial action is attributed to
its ability to disrupt microbial cell membranes.[6]

Research on guaiacol derivatives suggests potential for various biological activities. For
instance, some derivatives have been investigated for their anti-inflammatory and antioxidant
properties, with studies showing inhibition of cyclooxygenase activities and scavenging of
reactive oxygen species (ROS).[7] One study demonstrated that guaiacol can suppress the
growth of the fungus Fusarium graminearum and that this antifungal effect may be linked to the
disruption of Ca2* transport channels, leading to intracellular Ca2* oscillation.[5][8]

However, specific studies elucidating the direct involvement of guaiacol acetate in cellular
signaling pathways are scarce. While the acetate moiety is a key molecule in cellular
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metabolism, its presence in guaiacol acetate does not automatically confer a specific signaling
role. Further research is needed to determine if guaiacol acetate is hydrolyzed in vivo to
release guaiacol and acetic acid, and what, if any, specific molecular targets or signaling
cascades it may modulate.

Potential Areas for Future Research:

 Investigation of the anti-inflammatory effects of guaiacol acetate and its potential to modulate
inflammatory signaling pathways (e.g., NF-kB, MAPK).

» Elucidation of the specific molecular targets of guaiacol acetate in microbial cells to better
understand its antimicrobial mechanism.

» Studies on the metabolism of guaiacol acetate in biological systems to determine its
bioavailability and the form in which it exerts its effects.

Hypothesized Mechanism of Guaiacol's Antioxidant Activity:

Guaiacol (with -OH group) Free Radical (Re)

Hydrogen Atom Donation

Neutralized Radical (RH) Guaiacol Radical (stabilized)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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